Cas no 102708-06-5 (Carbamothioic acid, phenyl-, S-dodecyl ester)

• Product name: Carbamothioic acid, phenyl-, S-dodecyl ester
• CAS No: 102708-06-5
• MF: C₁₉H₃₁NOS
• MW: 321.520544290543
• CID: 1133709

Carbamothioic acid, phenyl-, S-dodecyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, phenyl-, S-dodecyl ester
• Carbamothioic acid, phenyl-, S-dodecyl ester (9CI)

• Inchi： 1S/C19H31NOS/c1-3-4-5-6-7-8-9-11-14-17(2)21-19(22)20-18-15-12-10-13-16-18/h10,12-13,15-17H,3-9,11,14H2,1-2H3,(H,20,22)
• InChI Key： AYRODAJSNGDNGL-UHFFFAOYSA-N
• SMILES： C(=S)(OC(C)CCCCCCCCCC)NC1=CC=CC=C1

Computed Properties

• Exact Mass: 321.21283

Experimental Properties

• Density: 1.010±0.06 g/cm3(Predicted)
• Melting Point: 71-72 °C
• PSA: 29.1
• pka: 11.87±0.70(Predicted)